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1. Introduction

Spirambrene is a versatile spirocyclic compound utilized in organic synthesis, medicinal
chemistry, and notably, the fragrance industry.[1][2] Its unique woody and ambery scent profile
makes it a valuable ingredient in perfumes and other scented products.[2] The vapor pressure
of a fragrance ingredient is a critical physicochemical property, as it directly influences its
volatility, diffusion, and perceived intensity over time (longevity). Accurate vapor pressure data
Is essential for formulation development, ensuring product stability, and for regulatory
compliance, including environmental risk assessment.

Spirambrene is characterized as a colorless to pale yellow liquid with a high boiling point
(=252 °C) and low volatility.[3][4] Its reported vapor pressure is approximately 0.39 Pa to 0.52
Pa at 20°C, classifying it as a low-volatility organic compound (LVOC).[3][5] This application
note provides detailed protocols for established methods suitable for accurately measuring the
vapor pressure of low-volatility compounds like Spirambrene.

2. Data Presentation
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Physicochemical Properties of Spirambrene

The following table summarizes key properties of Spirambrene, which are essential for
selecting an appropriate vapor pressure measurement technique and for subsequent

calculations.
Property Value Reference(s)
Molecular Formula C15H2602 [11[3]
Molecular Weight 238.36 g/mol [1]
Appearance Colorless to pale yellow liquid [1114]

121251-67-0, 121251-68-1
CAS Number ] ] [11[3][6]
(diastereoisomers)

Boiling Point ~252 °C [31[4]
Reported Vapor Pressure 0.0039 hPa (0.39 Pa) at 20°C [31[5]
Density 0.99 g/cms (Lit.) [1]

Comparison of Recommended Vapor Pressure
Measurement Techniques

Given Spirambrene's low volatility, several methods are applicable. The table below compares
the most suitable techniques.
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Applicable
Technique Principle Pressure Advantages Disadvantages
Range
) ) High precision
Gravimetric; .
for low-volatility ) )
measures the Requires high
substances;
rate of mass loss . vacuum;
10-2°Pato 1l Pa  requires small N
Knudsen of a substance sensitive to

Effusion Method

effusing through
a small orifice

into a vacuum.[7]

[8]

(extendable to
10° Pa)

sample size;
OECD approved
method
(Guideline 104).
[71[9](10]

sample purity;
orifice calibration

is critical.

Gas Saturation
Method

Dynamic; an
inert gas is
saturated with
the compound's
vapor, and the
amount of vapor
is quantified.[11]
[12]

10-¢ Pato 1 kPa

Highly accurate
for low
pressures; effect
of impurities is
predictable;
OECD approved
method
(Guideline 104).
[11][13][14]

Can be slow to
reach saturation;
flow rate must be
carefully
controlled;
potential for
aerosol

formation.

Static Method

Direct; measures
the equilibrium
vapor pressure
of a degassed
sample in a
closed,
thermostatted
vessel.[14][15]

>10 Pa
(typically)

Conceptually
simple; direct
pressure

measurement.

Difficult for very
low pressures;
requires
thorough
degassing of the
sample; risk of
time-dependent

errors.[16]

3. Experimental Workflows and Relationships

The following diagrams illustrate the decision-making process for technique selection, the

experimental workflow for a recommended method, and the fundamental thermodynamic

relationship used for data analysis.
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Caption: Workflow for selecting a vapor pressure measurement technique.
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6. Equilibration
(Allow temperature and mass
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7. Measure Mass Loss
(Record mass vs. time to get dm/dt)

8. Calculate Vapor Pressure (P)
(Use Knudsen Equation)

9. Repeat
(Change temperature and repeat
steps 5-8 for a P-T curve)
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Caption: Experimental workflow for the Knudsen Effusion method.
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Caption: Logical relationship for determining enthalpy of vaporization.

4. Experimental Protocols

Protocol 1: Knudsen Effusion Method

This method is highly recommended for the low vapor pressure of Spirambrene. It is a

dynamic gravimetric technique based on the rate of mass loss of a sample effusing through a

calibrated orifice into a vacuum.[7][8][10]

4.1.1 Principle

Under high vacuum, the rate of mass loss ( dm/dt ) from a thermostatted cell is proportional to

the substance's vapor pressure (P). The relationship is described by the Knudsen-Hertz-

Langmuir equation:
P=(dm/dt)/A*sqrt(2*TT*R*T/ M)
Where:

e P: Vapor Pressure (Pa)

e dm/dt : Rate of mass loss ( kg/s)
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A: Area of the effusion orifice (m?)
R: Ideal gas constant (8.314 J/(mol-K))
T:. Absolute temperature (K)

M: Molar mass of Spirambrene (0.23836 kg/mol )

4.1.2 Apparatus

Vapor Pressure Analyzer (VPA) or Thermogravimetric Analyzer (TGA) equipped for effusion
measurements.

High-vacuum system (rotary and turbomolecular pumps) capable of reaching < 10-3 Pa.[9]
Ultra-sensitive microbalance (resolution < 0.1 ug).

Knudsen effusion cell with a precisely machined orifice (e.g., 0.2 to 1.0 mm diameter).
Temperature controller and sample heater (stability £0.1 °C).

Calibrated vacuum gauge.

4.1.3 Procedure

Orifice Calibration: Before the experiment, the effective area (A) of the Knudsen cell orifice
must be determined using a reference compound with a well-known vapor pressure (e.g.,
benzoic acid).

Sample Preparation: Accurately weigh 5-20 mg of high-purity Spirambrene directly into the
Knudsen cell.

System Assembly: Place the loaded cell onto the microbalance within the vacuum chamber.
Ensure a good thermal contact with the heating element.

Evacuation: Seal the chamber and evacuate the system to a pressure below 10~3 Pa to
ensure molecular flow conditions.
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o Thermal Equilibration: Heat the sample to the first target temperature (e.g., 40 °C). Allow the
system to equilibrate for at least 60-180 minutes, or until the sample temperature and the
rate of mass loss are stable.[7]

o Measurement: Record the sample mass as a function of time for a prolonged period (e.g., 2-
4 hours). The rate of mass loss ( dm/dt ) is determined from the slope of the linear portion of
the mass vs. time plot.

o Temperature Stepping: Increase the temperature to the next setpoint (e.g., in 5 or 10 °C
increments) and repeat steps 5 and 6. Collect data for at least 3-5 different temperatures.

o Calculation: For each temperature, calculate the vapor pressure using the Knudsen
equation.

4.1.4 Data Analysis Plot the natural logarithm of the calculated vapor pressures (In P) against
the reciprocal of the absolute temperature (1/T). According to the Clausius-Clapeyron equation,
this should yield a straight line from which the enthalpy of vaporization (AHvap) can be
determined. This plot can also be used to extrapolate the vapor pressure to other temperatures
(e.g., 25 °C).

Protocol 2: Gas Saturation Method

This is another robust method for determining the vapor pressure of low-volatility substances.
[11] It involves saturating a precisely metered stream of an inert carrier gas with the vapor of
the substance and quantifying the amount of vapor transported.[13]

4.2.1 Principle

According to Dalton's Law of Partial Pressures, the vapor pressure (P) of the substance can be
calculated from the amount of substance (n_substance) that has evaporated into a known
volume of carrier gas (V_gas) at a total pressure (P_total) close to atmospheric. Assuming ideal
gas behavior, the equation is:

P = (n_substance / (n_substance + n_gas)) * P_total=(m/M)*R *T/V_gas

Where:
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P: Vapor Pressure (Pa)

m: Mass of Spirambrene collected in the trap (kg)

M: Molar mass of Spirambrene (0.23836 kg/mol )

R: Ideal gas constant (8.314 J/(mol-K))

T. Absolute temperature of the saturator (K)

V_gas: Volume of carrier gas passed through the system (m3)

4.2.2 Apparatus

Inert carrier gas supply (high-purity Nitrogen or Helium) with a mass flow controller.

Saturator: A thermostatted column or vessel containing Spirambrene coated onto an inert
support (e.g., glass beads or wool) to maximize surface area.

Thermostatic bath or oven to maintain the saturator at a constant temperature (0.1 °C).

Vapor Trap: A cooled trap (cold finger) or a tube packed with a suitable sorbent (e.g.,
Tenax®) to quantitatively collect the Spirambrene vapor.

Gas meter (e.g., bubble flow meter or wet test meter) to measure the total volume of gas.

Analytical balance for weighing the trap.

Gas chromatograph (GC-MS or GC-FID) if using sorbent traps for quantification.

4.2.3 Procedure

e Saturator Preparation: Coat the inert support material with Spirambrene. This can be done
by dissolving a known amount of Spirambrene in a volatile solvent, wetting the support
material, and gently evaporating the solvent under a stream of nitrogen.

o System Assembly: Assemble the apparatus: carrier gas source — flow controller — saturator
(in thermostat) — trap — gas meter.
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Flow Rate Validation: To ensure saturation is achieved, the experiment must be conducted at
several different carrier gas flow rates. The calculated vapor pressure should be independent
of the flow rate in the appropriate operational range. Start with a low flow rate (e.g., 10-30
mL/min).

Thermal Equilibration: Place the prepared saturator into the thermostat and allow it to reach
the target temperature.

Saturation/Collection: Pass the carrier gas through the saturator for a measured period. The
Spirambrene vapor is carried out of the saturator and collected in the pre-weighed trap. The
total volume of gas is recorded.

Quantification: Determine the mass (m) of Spirambrene collected. For a cold trap, this is
done by weighing the trap before and after the experiment. For a sorbent trap, the analyte is
typically solvent-eluted and quantified by GC analysis against a calibration curve.

Calculation: Use the mass of collected Spirambrene and the total volume of carrier gas to
calculate the vapor pressure at the given temperature using the formula above.

Temperature Dependence: Repeat the procedure at different temperatures to determine the
vapor pressure curve and enthalpy of vaporization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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